Cas no 2177060-85-2 (2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one
• CAS No: 2177060-85-2
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 5337215
• Update Time: 2025-11-06

2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• 2-(2-methoxyphenyl)-1-[3-(triazol-2-yl)azetidin-1-yl]ethanone
• 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C14H16N4O2/c1-20-13-5-3-2-4-11(13)8-14(19)17-9-12(10-17)18-15-6-7-16-18/h2-7,12H,8-10H2,1H3
• InChI Key： NPRGFMYOFZNBEV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1OC)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1
• Topological Polar Surface Area: 60.2

Additional information on 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one

Introduction to 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one (CAS No. 2177060-85-2)

2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one, with the CAS number 2177060-85-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a methoxyphenyl group and a triazolyl-substituted azetidine ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one is particularly noteworthy for its combination of aromatic and heterocyclic moieties. The methoxyphenyl group provides electron-donating properties, while the triazolyl-substituted azetidine ring imparts rigidity and specific hydrogen-bonding capabilities. These features are crucial for the compound's interactions with biological targets and its potential pharmacological effects.

Recent studies have explored the biological activities of 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary research has indicated that 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one exhibits inhibitory effects against certain viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral replication processes, making it a potential lead compound for the development of antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one has also been investigated for its anticancer potential. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The synthesis of 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one has been optimized using modern synthetic techniques. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the facile introduction of the triazolyl group onto the azetidine ring, providing a robust route to the final product.

The pharmacokinetic properties of 2-(2-methoxyphenyl)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-y l]ethan - ione have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, 2-(2-methoxyphenyl)-1-[3-( 7 H - 4 ,5 ,6 -triazol - 4 - yl ) azetidin - 4 - yl ] ethan - ione (CAS No. - - ) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its full potential and refine its use in clinical settings.